Cas no 1431968-12-5 ([4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride)

• Product Name: [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride
• CAS No: 1431968-12-5
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 4700202
• Update Time: 2025-05-26

[4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,2-DIFLUOROETHOXY)PHENYL]METHANAMINE HYDROCHLORIDE
• [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride

• Inchi： 1S/C9H11F2NO.ClH/c10-9(11)6-13-8-3-1-7(5-12)2-4-8;/h1-4,9H,5-6,12H2;1H
• InChI Key： OTFRUHNZTFIZMP-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=CC(=CC=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: NA
• Flash Point: 159.4±16.5 °C

[4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride

Comprehensive Overview of [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride (CAS No. 1431968-12-5)

[4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride is a specialized organic compound with a CAS registry number 1431968-12-5. This compound belongs to the class of arylalkylamines, featuring a difluoroethoxy substituent on the phenyl ring, which enhances its chemical and pharmacological properties. The hydrochloride salt form improves its solubility and stability, making it a valuable intermediate in pharmaceutical research and development.

In recent years, the demand for fluorinated compounds like [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride has surged due to their unique properties, such as increased metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines. The difluoroethoxy group is a key feature that contributes to its lipophilicity, which is crucial for blood-brain barrier penetration.

The synthesis of CAS No. 1431968-12-5 involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its purity and yield are critical for ensuring reproducibility in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. These methods confirm the presence of the hydrochloride salt and the integrity of the difluoroethoxy moiety.

From an industrial perspective, [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride is often utilized as a building block for more complex molecules. Its versatility makes it a candidate for drug discovery programs targeting neurological disorders and inflammatory conditions. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize efficacy and minimize side effects.

Environmental and safety considerations are also paramount when handling CAS No. 1431968-12-5. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's ecotoxicological profile is under ongoing evaluation to ensure compliance with global green chemistry principles.

In the context of AI-driven drug discovery, [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride has garnered attention as a machine learning model input for predicting novel bioactive molecules. Its structural features are often analyzed using computational chemistry tools to identify potential drug-target interactions. This aligns with the growing trend of integrating big data and artificial intelligence in pharmaceutical R&D.

For researchers sourcing CAS No. 1431968-12-5, quality assurance is a top priority. Reputable suppliers provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure transparency. The compound's storage conditions, typically at low temperatures and in anhydrous environments, are essential for maintaining its stability over time.

Looking ahead, the potential of [4-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride in personalized medicine is an exciting avenue. Its modular structure allows for derivatization, enabling the development of tailored therapies for genetic disorders and rare diseases. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision healthcare.